Cas no 271-44-3 (Indazole)

• Product Name: Indazole
• CAS No: 271-44-3
• MF: C₇H₆N₂
• MW: 118.135941028595
• MDL: MFCD00005691
• CID: 36667
• PubChem ID: 87571639
• Update Time: 2025-04-18

Indazole Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole
• 1,2-BENZOPYRAZOLE
• 1,2-BENZPYRAZOLE
• BENZ-1,2-DIAZOLE
• BENZOPYRAZOLE
• IFLAB-BB F1918-0009
• INDAZOLE
• 1,2-Diazaindene
• 1H-Benzopyrazole
• 2-Azaindole
• Isoindazole
• 1h-indazol
• Indazol
• 7-METHYL-1H-INDAZOLE-3-CARBALDEHYDE
• 1,2-Benzodiazole, 1,2-Benzopyrazole
• 1,2-Benzdiazole
• 1,2-Benzodiazole
• benzodiazole
• Isoindazole
• 2H-indazole
• Azaindole
• 1,2-Diazaindene (VAN)
• 7C4VQE5C03
• BAXOFTOLAUCFNW-UHFFFAOYSA-N
• Indazole, 96%
• WLN: T56 BMNJ
• 2-Azoindole
• 2vta
• 1-H-indazole
• Indazole, 6
• Indazole, 5
• LZ1
• NSC90357
• BENZPYRAZOL
• zlchem 598
• Indazole, 98%
• PubChem15665
• 4b2i
• KSC205O5T
• C
• NSC-26336
• AKOS000271187
• InChI=1/C7H6N2/c1-2-4-7-6(3-1)5-8-9-7/h1-5H,(H,8,9
• BCP27336
• CHEMBL86795
• BB 0219702
• NS00010847
• SCHEMBL3056528
• SCHEMBL6295
• AM20060873
• Z276614452
• AB00376876-02
• Q417106
• 271-44-3
• NSC26336
• SCHEMBL5379372
• SCHEMBL5376678
• AC-907/25014165
• NSC 26336
• J-504679
• SCHEMBL5376344
• FT-0627194
• UNII-7C4VQE5C03
• SY001125
• Indazoles
• F1918-0009
• DTXSID4075374
• PS-4750
• CHEBI:36669
• P10014
• CHEBI:36670
• 1H-INDAZOLE [MI]
• MFCD00005691
• FT-0607899
• SCHEMBL5383265
• CS-W008689
• F0918-7060
• CS-0166940
• SCHEMBL5376627
• HY-40294
• AKOS024124233
• SCHEMBL17515466
• NSC-90357
• MFCD20483705
• PB23156
• 271-42-1
• EN300-44212
• BDBM24627
• EINECS 205-978-4
• I0278
• A5299
• 1H-indazole;Indazole
• D83794
• DB-351709
• DB-024400
• DB-329997
• STL371246
• DB-182223
• 1,2-Benzodiazole;1,2-Benzopyrazole
• 2Azaindole
• 1HBenzopyrazole
• AAA27142
• CHEBI:36671
• DTXCID4037615
• 1,2Diazaindene
• 205-978-4
• Indazole

• MDL： MFCD00005691
• Inchi： 1S/C7H6N2/c1-2-4-7-6(3-1)5-8-9-7/h1-5H,(H,8,9)
• InChI Key： BAXOFTOLAUCFNW-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C=N1
• BRN： 109676

Computed Properties

• Exact Mass: 118.05300
• Monoisotopic Mass: 118.053098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.8
• Topological Polar Surface Area: 28.7

Experimental Properties

• Color/Form: White or beige crystalline powder
• Density: 1.242
• Melting Point: 146.0 to 149.0 deg-C
• Boiling Point: 270 °C/743 mmHg(lit.)
• Flash Point: 270℃
• Refractive Index: 1.697
• Water Partition Coefficient: Soluble in hot water
• PSA: 28.68000
• LogP: 1.56290
• Merck: 4936
• Sensitiveness: Sensitive to air
• pka: 14.00±0.10(Predicted)
• Solubility: SOLUBLE IN HOT WATER

Indazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• RTECS：NK7745000
• Safety Term：S22;S24/25
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles